Cas no 113201-89-1 (1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-)
113201-89-1 structure
Product Name:1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-
CAS No:113201-89-1
MF:C16H17BrN2O4S
MW:413.286182165146
CID:4447101
Update Time:2025-04-18
1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-
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- Inchi: 1S/C16H17BrN2O4S/c1-15(2)11(21)8(12(22)16(3,4)13(15)23)10(20)9-7(17)6-18-14(19-9)24-5/h6,8H,1-5H3
- InChI Key: WDPJNRRVIIYFNE-UHFFFAOYSA-N
- SMILES: C1(=O)C(C(C2C(Br)=CN=C(SC)N=2)=O)C(=O)C(C)(C)C(=O)C1(C)C
Experimental Properties
- Density: 1.53±0.1 g/cm3(Predicted)
- Boiling Point: 585.4±50.0 °C(Predicted)
- pka: 2.84±0.60(Predicted)
1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl- Related Literature
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
113201-89-1 (1,3,5-Cyclohexanetrione, 6-[[5-bromo-2-(methylthio)-4-pyrimidinyl]carbonyl]-2,2,4,4-tetramethyl-) Related Products
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